6-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C14H11N5O3S/c20-11-2-1-10(16-17-11)14(21)19-5-9(6-19)13-15-12(18-22-13)8-3-4-23-7-8/h1-4,7,9H,5-6H2,(H,17,20)
• InChI Key: QLTKCSQKUQTXKU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NNC(=O)C=C2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C14H11N5O3S
• Molecular Weight: 329.34 g/mol

Description

6-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C14H11N5O3S and its molecular weight is 329.33. The purity is usually 95%.
BenchChem offers high-quality 6-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)pyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research in the field of heterocyclic chemistry has focused on the synthesis of diverse heterocyclic compounds, including oxadiazoles and pyridazinones, which are key structural components similar to the specified chemical compound. The solvent-free synthesis of heterocyclic compounds is a significant area of study due to its environmental benefits and efficiency. Such methodologies are crucial for the development of new pharmaceuticals and materials with unique properties (Martins et al., 2009).

Biological Activity and Applications

Several studies have highlighted the antimicrobial and antioxidant properties of compounds containing oxadiazole, pyridazinone, and thiophene moieties. These compounds have been synthesized and evaluated for their biological activities, showcasing their potential as therapeutic agents:

• The synthesis of novel 1,2,4-triazoles starting from isonicotinic acid hydrazide, which were screened for their antimicrobial activity, demonstrating the significance of heterocyclic compounds in developing new antimicrobials (Bayrak et al., 2009).
• A study on ring transformation and antimicrobial activity of indolyl-substituted 2(3H)-furanones, including the synthesis of compounds with 1,3,4-oxadiazole and pyridazin-3(4H)-ones, explored their antimicrobial potential, highlighting the importance of structural modification in enhancing biological activity (Abou-Elmagd et al., 2015).